Cas no 13096-65-6 (D-Gluconamide,N,N-dimethyl-)

• Product Name: D-Gluconamide,N,N-dimethyl-
• CAS No: 13096-65-6
• MF: C₈H₁₇NO₆
• MW: 223.22368311882
• CID: 182713
• PubChem ID: 83134
• Update Time: 2025-04-19

D-Gluconamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• D-Gluconamide,N,N-dimethyl-
• N,N-dimethyl-D-gluconamide
• D-gluconic acid N,N-dimethylamide
• D-Gluconsaeure-dimethylamid
• Einecs 236-015-6
• N.N-Dimethyl-D-gluconamid
• DTXSID101311768
• NS00052385
• SCHEMBL8446947
• 13096-65-6
• (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy-N,N-dimethylhexanamide

• Inchi： 1S/C8H17NO6/c1-9(2)8(15)7(14)6(13)5(12)4(11)3-10/h4-7,10-14H,3H2,1-2H3/t4-,5-,6+,7-/m1/s1
• InChI Key： PQMRMTZIBKYCLH-MVIOUDGNSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(N(C)C)=O)O)O

Computed Properties

• Exact Mass: 223.10600
• Monoisotopic Mass: 223.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -3.4

Experimental Properties

• Density: 1.449
• Boiling Point: 566.5°Cat760mmHg
• Flash Point: 296.4°C
• Refractive Index: 1.567
• PSA: 121.46000
• LogP: -3.48950